Cas no 1780116-08-6 (2-{imidazo1,2-apyridin-3-yl}cyclopropane-1-carboxylic acid)

2-{Imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid is a bicyclic heterocyclic compound featuring a fused imidazopyridine core linked to a cyclopropane carboxylic acid moiety. This structure imparts unique reactivity and potential as a versatile intermediate in medicinal chemistry and drug discovery. The cyclopropane ring introduces steric constraint, while the imidazopyridine scaffold offers opportunities for hydrogen bonding and π-stacking interactions, making it valuable for modulating biological activity. The carboxylic acid group enhances solubility and provides a handle for further derivatization. Its rigid framework is advantageous for designing enzyme inhibitors or bioactive probes, particularly in targeting central nervous system (CNS) or inflammatory pathways. Suitable for synthetic applications requiring precise stereochemical control.
2-{imidazo1,2-apyridin-3-yl}cyclopropane-1-carboxylic acid structure
1780116-08-6 structure
Product Name:2-{imidazo1,2-apyridin-3-yl}cyclopropane-1-carboxylic acid
CAS No:1780116-08-6
MF:C11H10N2O2
MW:202.209302425385
CID:6364846
PubChem ID:84103317
Update Time:2025-05-20

2-{imidazo1,2-apyridin-3-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{imidazo1,2-apyridin-3-yl}cyclopropane-1-carboxylic acid
    • 1780116-08-6
    • EN300-1770752
    • 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid
    • Inchi: 1S/C11H10N2O2/c14-11(15)8-5-7(8)9-6-12-10-3-1-2-4-13(9)10/h1-4,6-8H,5H2,(H,14,15)
    • InChI Key: YEFYHAYRPACDCQ-UHFFFAOYSA-N
    • SMILES: OC(C1CC1C1=CN=C2C=CC=CN12)=O

Computed Properties

  • Exact Mass: 202.074227566g/mol
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.6Ų

2-{imidazo1,2-apyridin-3-yl}cyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 2-{imidazo1,2-apyridin-3-yl}cyclopropane-1-carboxylic acid

Introduction to 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1780116-08-6)

2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1780116-08-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid consists of a cyclopropane ring fused to an imidazopyridine moiety, with a carboxylic acid group attached to the cyclopropane ring. This unique arrangement provides the compound with a high degree of conformational rigidity and specific binding properties, which are crucial for its biological activity.

Recent studies have highlighted the potential of 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective potential of 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid has also been explored. Preclinical studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. These findings suggest that 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid may have therapeutic potential in the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid have been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a moderate half-life that allows for once-daily dosing in preclinical models.

To further evaluate the safety and efficacy of 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid, several clinical trials are currently underway. These trials aim to assess the compound's safety profile in healthy volunteers and its therapeutic effects in patients with inflammatory diseases and cancer. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-{imidazo[1,2-a]pyridin-3-yl}cyclopropane-1-carboxylic acid (CAS No. 1780116-08-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.

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